Cas no 26927-44-6 (a-D-Glucopyranoside, methyl,2,6-dibenzoate)

a-D-Glucopyranoside, methyl,2,6-dibenzoate Properties

Names and Identifiers

• a-D-Glucopyranoside, methyl,2,6-dibenzoate
• METHYL-2,6-DI-O-BENZOYL-α-D-GLUCOPYRANOSIDE
• 2,6-dimethyl-isonicotinic acid methyl ester
• 2,6-Dimethyl-isonicotinsaeure-methylester
• 2,6-Dimethylpyridine-4-carboxylic acid methyl ester
• 4-Methyl 2,6-dimethylisonicotinate
• 4-Pyridinecarboxylic acid,2,6-dimethyl-,methyl ester
• METHYL 2,6-DIMETHYLISONICOTINATE
• Maybridge4_001929
• methyl 2,6-di-O-benzoyl-alpha-d-glucopyranoside
• 26927-44-6
• NCGC00177107-01
• SCHEMBL8658236
• 2,6-Di-O-benzoyl-methyl-a-D-glucopyranoside
• SR-01000632036-1
• HMS1526H15
• CCG-41999
• [(2R,3S,4S,5R,6S)-5-benzoyloxy-3,4-dihydroxy-6-methoxyoxan-2-yl]methyl benzoate
• BRD-K68820872-001-01-8
• +Expand

• InChIKey： XILYXPMGDAVPPF-YKGACUOXSA-N
• Inchi： InChI=1S/C21H22O8/c1-26-21-18(29-20(25)14-10-6-3-7-11-14)17(23)16(22)15(28-21)12-27-19(24)13-8-4-2-5-9-13/h2-11,15-18,21-23H,12H2,1H3/t15-,16-,17+,18-,21+/m1/s1
• SMILES： CO[C@@H]1[C@H](OC(C2=CC=CC=C2)=O)[C@@H](O)[C@H](O)[C@@H](COC(C2=CC=CC=C2)=O)O1

Computed Properties

• Exact Mass: 402.13100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 402.131
• Heavy Atom Count: 29
• Complexity: 541
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• LogP: 1.16210
• PSA: 111.52000